Cas no 181695-84-1 (Benzenesulfonamide, 4-(3-methyl-5-phenyl-4-isoxazolyl)-)

• Product Name: Benzenesulfonamide, 4-(3-methyl-5-phenyl-4-isoxazolyl)-
• CAS No: 181695-84-1
• MF: C₁₆H₁₄N₂O₃S
• MW: 314.358962535858
• CID: 3819815
• PubChem ID: 19608700
• Update Time: 2025-09-23

Benzenesulfonamide, 4-(3-methyl-5-phenyl-4-isoxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-(3-methyl-5-phenyl-4-isoxazolyl)-
• 4-(3-methyl-4-phenylisoxazol-5-yl)benzenesulfonamide
• Parecoxib Sodium Impurity 39
• Parecoxib Sodium Impurity 47
• Parecoxib Sodium-28
• Parecoxib impurity 33/4-(3-methyl-4-phenylisoxazol-5-yl)benzenesulfonamide
• 4-(3-Methyl-5-phenylisoxazol-4-yl)benzenesulfonamide
• Parecoxib Sodium Impurity 78
• 4-(3-methyl-5-phenyl-1,2-oxazol-4-yl)benzenesulfonamide
• SMSOSOLCGZNKJS-UHFFFAOYSA-N
• 4-[3-methyl-5-phenylisoxazol-4-yl]benzenesulfonamide
• SCHEMBL6013960
• 181695-84-1

• Inchi： 1S/C16H14N2O3S/c1-11-15(12-7-9-14(10-8-12)22(17,19)20)16(21-18-11)13-5-3-2-4-6-13/h2-10H,1H3,(H2,17,19,20)
• InChI Key： SMSOSOLCGZNKJS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1C(C)=NOC=1C1C=CC=CC=1)(N)(=O)=O

Computed Properties

• Exact Mass: 314.07251349g/mol
• Monoisotopic Mass: 314.07251349g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 94.6Ų

Additional information on Benzenesulfonamide, 4-(3-methyl-5-phenyl-4-isoxazolyl)-

Recent Advances in the Study of Benzenesulfonamide, 4-(3-methyl-5-phenyl-4-isoxazolyl)- (CAS: 181695-84-1)

Benzenesulfonamide, 4-(3-methyl-5-phenyl-4-isoxazolyl)- (CAS: 181695-84-1) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique isoxazole and benzenesulfonamide moieties, has been investigated for its role in modulating various biological pathways, particularly those involved in inflammation and cancer. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and potential as a drug candidate.

One of the key areas of research surrounding this compound is its inhibitory activity against carbonic anhydrases (CAs), a family of enzymes that play critical roles in physiological processes such as pH regulation, CO2 hydration, and electrolyte secretion. Recent findings suggest that Benzenesulfonamide, 4-(3-methyl-5-phenyl-4-isoxazolyl)- exhibits selective inhibition against specific CA isoforms, making it a promising candidate for the development of targeted therapies for conditions like glaucoma, epilepsy, and certain cancers. The compound's ability to bind to the active site of CAs with high affinity has been corroborated by X-ray crystallography and molecular docking studies.

In addition to its CA inhibitory properties, recent investigations have explored the compound's anti-inflammatory and anti-proliferative effects. In vitro studies using human cell lines have demonstrated that Benzenesulfonamide, 4-(3-methyl-5-phenyl-4-isoxazolyl)- can suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential utility in treating inflammatory diseases. Furthermore, preliminary data from cancer cell line assays indicate that the compound may induce apoptosis and inhibit cell cycle progression in certain malignancies, although further mechanistic studies are needed to elucidate these effects fully.

The synthesis and structural modification of Benzenesulfonamide, 4-(3-methyl-5-phenyl-4-isoxazolyl)- have also been a focal point of recent research. Advances in synthetic methodologies have enabled the production of derivatives with improved pharmacokinetic properties, such as enhanced solubility and bioavailability. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to the compound's biological activity, providing a foundation for the design of next-generation analogs with optimized efficacy and reduced toxicity.

Despite these promising findings, challenges remain in the development of Benzenesulfonamide, 4-(3-methyl-5-phenyl-4-isoxazolyl)- as a therapeutic agent. Issues such as off-target effects, metabolic stability, and formulation optimization need to be addressed through further preclinical and clinical studies. Nevertheless, the compound's unique chemical structure and multifaceted biological activities make it a valuable tool for probing disease mechanisms and a potential lead compound for drug discovery.

In conclusion, recent research on Benzenesulfonamide, 4-(3-methyl-5-phenyl-4-isoxazolyl)- (CAS: 181695-84-1) highlights its potential as a versatile scaffold for therapeutic development. Ongoing studies are expected to provide deeper insights into its molecular interactions and therapeutic applications, paving the way for its eventual translation into clinical use. Researchers in the field are encouraged to explore its derivatives and investigate its utility in combination therapies to maximize its therapeutic potential.